Cas no 2227778-48-3 ((1R)-2-amino-1-(2-chloro-5-methylphenyl)ethan-1-ol)

• Product Name: (1R)-2-amino-1-(2-chloro-5-methylphenyl)ethan-1-ol
• CAS No: 2227778-48-3
• MF: C₉H₁₂ClNO
• MW: 185.650681495667
• CID: 6241488
• PubChem ID: 165636308
• Update Time: 2025-05-21

(1R)-2-amino-1-(2-chloro-5-methylphenyl)ethan-1-ol Chemical and Physical Properties

Names and Identifiers

• (1R)-2-amino-1-(2-chloro-5-methylphenyl)ethan-1-ol
• 2227778-48-3
• EN300-1980351

• Inchi： 1S/C9H12ClNO/c1-6-2-3-8(10)7(4-6)9(12)5-11/h2-4,9,12H,5,11H2,1H3/t9-/m0/s1
• InChI Key： UCKBGZLGBJTOMF-VIFPVBQESA-N
• SMILES： ClC1=CC=C(C)C=C1[C@H](CN)O

Computed Properties

• Exact Mass: 185.0607417g/mol
• Monoisotopic Mass: 185.0607417g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 12
• Rotatable Bond Count: 2
• Complexity: 143
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.1
• Topological Polar Surface Area: 46.2Ų

Additional information on (1R)-2-amino-1-(2-chloro-5-methylphenyl)ethan-1-ol

Chemical Profile of (1R)-2-amino-1-(2-chloro-5-methylphenyl)ethan-1-ol (CAS No: 2227778-48-3)

The compound (1R)-2-amino-1-(2-chloro-5-methylphenyl)ethan-1-ol, identified by the CAS number 2227778-48-3, is a structurally complex organic molecule with significant potential in various chemical and pharmaceutical applications. This compound belongs to the class of amino alcohols, characterized by the presence of both an amino group (-NH₂) and a hydroxyl group (-OH) attached to a chiral carbon atom. The stereochemistry at the chiral center is specified as the R configuration, which plays a crucial role in determining its physical and chemical properties.

The molecular structure of this compound comprises a benzene ring substituted with chlorine and methyl groups at the 2 and 5 positions, respectively. This substitution pattern imparts unique electronic and steric effects on the molecule, influencing its reactivity and biological activity. The ethanamine moiety attached to the benzene ring further enhances its functional versatility, making it a valuable intermediate in organic synthesis.

Recent studies have highlighted the potential of (1R)-2-amino-1-(2-chloro-5-methylphenyl)ethan-1-ol in drug discovery, particularly in the development of bioactive compounds targeting specific enzymes or receptors. Researchers have explored its role as a precursor in the synthesis of more complex molecules with therapeutic applications, such as antiviral agents and anticancer drugs.

In terms of synthesis, this compound can be prepared through various methods, including nucleophilic substitution reactions or reductive amination processes. The choice of synthetic pathway depends on the availability of starting materials and the desired stereochemical outcome. Advanced techniques like enantioselective catalysis have been employed to ensure high enantiomeric excess in the product, which is critical for its application in asymmetric synthesis.

The pharmacokinetic properties of (1R)-2-amino-1-(2-chloro-5-methylphenyl)ethan-1-ol have been investigated in preclinical models, revealing promising bioavailability and metabolic stability. These findings underscore its potential as a lead compound in drug development programs targeting specific therapeutic areas.

Moreover, computational studies using molecular docking and quantum mechanics have provided insights into its binding affinity towards various protein targets. Such studies are essential for understanding its mechanism of action and guiding further optimization efforts.

In conclusion, (1R)-2-amino-1-(2-chloro-5-methylphenyl)ethan-1-ol (CAS No: 2227778-48-3) stands out as a versatile building block in organic chemistry with diverse applications across multiple disciplines. Its unique structure, coupled with recent advancements in synthetic methodologies and biological evaluations, positions it as a key player in contemporary chemical research.